4,8-Dichloroquinoline
Cat. No. B1582372
Key on ui cas rn:
21617-12-9
M. Wt: 198.05 g/mol
InChI Key: SDPCOMBBZFETLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:13][c:14]1[c:15]([OH:21])[cH:16][cH:17][c:18]([F:20])[cH:19]1.[Cl:1][c:2]1[cH:3][cH:4][n:5][c:6]2[c:7]([Cl:12])[cH:8][cH:9][cH:10][c:11]12>>[c:2]1([O:21][c:15]2[c:14]([Cl:13])[cH:19][c:18]([F:20])[cH:17][cH:16]2)[cH:3][cH:4][n:5][c:6]2[c:7]([Cl:12])[cH:8][cH:9][cH:10][c:11]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(F)cc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccnc2c(Cl)cccc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Fc1ccc(Oc2ccnc3c(Cl)cccc23)c(Cl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
